Cas no 1807244-80-9 (1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene
• CAS No: 1807244-80-9
• MF: C₈H₄BrF₅O₂
• MW: 307.012179374695
• CID: 4708197
• Update Time: 2025-09-26

1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene

• Inchi： 1S/C8H4BrF5O2/c9-4-1-2-5(16-8(12,13)14)6(3-4)15-7(10)11/h1-3,7H
• InChI Key： OYCPVIPLYSDHLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)F)OC(F)(F)F

Computed Properties

• Exact Mass: 305.931
• Monoisotopic Mass: 305.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene

Introduction to 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene (CAS No. 1807244-80-9)

1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene, identified by its Chemical Abstracts Service (CAS) number 1807244-80-9, is a specialized aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorinated and brominated substituents, which contribute to its unique chemical properties and potential biological activities.

The structural formula of 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene consists of a benzene ring substituted with a bromine atom at the 1-position, two methoxy groups at the 3- and 4-positions, and both methoxy groups are further substituted with trifluoromethyl groups. This arrangement results in a highly electron-withdrawing and electron-donating environment, making the compound a versatile intermediate in organic synthesis.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. Among these compounds, 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has been explored for its potential applications in drug discovery. The bromine atom at the 1-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures.

The presence of multiple fluorine atoms introduces significant electronic effects that can modulate the reactivity and selectivity of the compound. For instance, the trifluoromethyl group at the 3-position enhances the lipophilicity of the molecule, while the methoxy groups at the 3- and 4-positions provide opportunities for hydrogen bonding interactions with biological targets. These features make 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene an attractive scaffold for developing novel therapeutic agents.

Recent studies have demonstrated the utility of this compound in synthesizing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The fluorinated aromatic core of 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene allows for precise tuning of electronic properties to optimize binding interactions with protein kinases. Additionally, its structural features have been leveraged in designing small-molecule probes for studying enzyme mechanisms and identifying new drug candidates.

Another area where 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has shown promise is in agrochemical applications. Fluorinated aromatic compounds are known for their efficacy as pesticides and herbicides due to their stability under environmental conditions and their ability to interact with biological targets in pests. The unique combination of substituents in this compound makes it a valuable building block for designing next-generation agrochemicals that offer improved performance and reduced environmental impact.

The synthesis of 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine atoms, nucleophilic substitution to install methoxy groups, and fluorination reactions to incorporate trifluoromethyl groups. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene (CAS No. 1807244-80-9) is a multifunctional aromatic compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and agrochemicals. As research continues to uncover new therapeutic targets and sustainable solutions in agriculture, compounds like 1-Bromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene will remain at the forefront of chemical innovation.